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Compound of Interest

Compound Name: 2-Chloropyrimidine

Cat. No.: B141910 Get Quote

Essential Safety and Handling Guide for 2-
Chloropyrimidine
This guide provides crucial safety protocols, operational procedures, and disposal information

for the handling of 2-Chloropyrimidine in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe and compliant use of this

chemical.

Hazard Identification and Classification
2-Chloropyrimidine is classified as a hazardous substance. Key hazards are summarized

below.

Hazard Classification Category GHS Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Signal Word: Warning[1][2]
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Physical and Chemical Properties
The following table outlines the key quantitative properties of 2-Chloropyrimidine.

Property Value

Appearance Yellow-orange powder solid[2]

Melting Point 63 - 66 °C (145 - 151 °F)[1]

Boiling Point 75 - 76 °C (167 - 169 °F) at 13 hPa[1]

Flash Point 98 °C (208.4 °F)[3][4]

Density 1.303 g/cm³[3]

Vapor Pressure 0.487 mmHg at 25°C[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

glasses with side-shields.[3]

Conforms to OSHA 29 CFR

1910.133 or European

Standard EN166 to protect

against dust particles and

splashes.[2]

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile) and a

flame-resistant lab coat.[3][5]

Protects against skin irritation

and accidental contact.[2]

Contaminated clothing must be

removed and washed before

reuse.[3]

Respiratory Protection

A NIOSH-approved respirator

is required when dust is

generated or if engineering

controls are insufficient.[1][4]

Prevents inhalation of harmful

dust particles.[1] Follow OSHA

respirator regulations (29 CFR

1910.134).[4]
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Operational and Disposal Plans: A Step-by-Step
Guide
This section provides procedural guidance for the safe handling, storage, and disposal of 2-
Chloropyrimidine.

Step 1: Preparation and Engineering Controls
Ventilation: Always handle 2-Chloropyrimidine in a well-ventilated area or a certified

chemical fume hood.[3]

Emergency Equipment: Ensure that a safety shower and an eyewash station are located

near the workstation and are unobstructed.[2]

Material Preparation: Assemble all necessary equipment and reagents before handling the

chemical to minimize movement and potential for spills.

Step 2: Safe Handling Protocol
Donning PPE: Put on all required PPE as specified in the table above before entering the

handling area.

Avoiding Dust: As 2-Chloropyrimidine is a powder, handle it carefully to avoid creating dust.

[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly with

soap and water after handling is complete.[1][3]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2]

Step 3: Storage
Container: Keep the container tightly closed.[3]

Conditions: Store in a dry, cool, and well-ventilated place away from heat, sparks, and open

flames.[2][3]

Step 4: Spill and Emergency Procedures
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Incident Immediate Action

Spill

1. Evacuate non-essential personnel and ensure

adequate ventilation.[2] 2. Wearing full PPE,

sweep up the material and place it into a

suitable, labeled container for disposal.[2] 3.

Avoid generating dust.[3] 4. Do not allow the

chemical to enter drains.[1]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present.[1][4] 2. Seek immediate medical

attention from an ophthalmologist.[1]

Skin Contact

1. Immediately remove all contaminated

clothing.[1] 2. Wash the affected skin area with

plenty of soap and water.[2] 3. If skin irritation

persists, get medical advice.[2]

Inhalation

1. Move the affected person to fresh air

immediately.[4] 2. If breathing is difficult, provide

oxygen.[4] 3. Seek medical attention if a cough

or other symptoms appear.[4]

Ingestion

1. Rinse the mouth thoroughly with water.[1] 2. If

the person is conscious, give two to four cupfuls

of water or milk.[4] 3. Do NOT induce vomiting.

[4] 4. Call a poison center or doctor for medical

advice.[1]

Step 5: Disposal Plan
Waste Classification: All chemical waste must be classified to determine if it is hazardous.[4]

Follow US EPA guidelines (40 CFR Parts 261.3) and consult local and state regulations for

accurate classification.[4]

Disposal: Dispose of the contents and container at an approved waste disposal facility.[1][3]
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Environmental Protection: Do not empty waste into drains or release it into the environment.

[2][3]

Workflow for Handling 2-Chloropyrimidine

Standard Operating Procedure

Contingency Plan

Step 1: Preparation &
Engineering Controls

Step 2: Donning
Required PPE

Step 3: Chemical Handling
(Weighing & Use)

Step 4: Post-Handling
(Storage & Decontamination)

Emergency Procedures
(Spill / Exposure)Step 5: Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Chloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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